N-[(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,5-dimethoxybenzamide

• IUPAC Name: N-(5,6-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-3,5-dimethoxybenzamide
• InChI: InChI=1S/C19H20N2O5S/c1-21-14-9-15(25-4)16(26-5)10-17(14)27-19(21)20-18(22)11-6-12(23-2)8-13(7-11)24-3/h6-10H,1-5H3
• InChI Key: UCNPMVHUXDWEII-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC(=C(C=C2SC1=NC(=O)C3=CC(=CC(=C3)OC)OC)OC)OC
• Molecular Formula: C19H20N2O5S
• Molecular Weight: 388.4 g/mol
• CAS No.: 895450-99-4

Description

N-[(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,5-dimethoxybenzamide is a useful research compound. Its molecular formula is C19H20N2O5S and its molecular weight is 388.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Hypoglycemic and Hypolipidemic Activity : Novel thiazolidinedione ring-containing molecules, related to the compound , have shown significant reduction in blood glucose, cholesterol, and triglyceride levels in high-fat diet-fed Sprague–Dawley rats (Mehendale-Munj, Ghosh, & Ramaa, 2011).
• Antimicrobial Screening : Thiazole derivatives have been synthesized and screened for antibacterial activity against various Gram-positive and Gram-negative bacteria, and for their inhibitory action against several strains of fungi. These findings highlight the potential for therapeutic intervention in microbial diseases (Desai, Rajpara, & Joshi, 2013).

Chemical Synthesis and Characterization

• Stable Thiazol-2-ylidene : Research on stable thiazol-2-ylidene, which is a key structural component of the compound, provides insights into the stability and structure of such carbene centers. This knowledge is crucial for understanding the chemical behavior of related compounds (Arduengo, Goerlich, & Marshall, 1997).

Potential Therapeutic Applications

• Anticancer Activity : Thiazolides, a class of compounds structurally related to the compound , have been shown to induce apoptosis in colorectal tumor cells. This suggests potential applications in cancer treatment, particularly in colon carcinoma (Brockmann et al., 2014).

Synthesis of Analogues and Derivatives

• Synthesis of Antimicrobial Analogues : N-[(2Z)-3-(4,6-Substitutedpyrimidin-2-yl)-4-phenyl-1,3-thiazol-2(3H)-ylidene]-3, 5-dinitrobenzamide analogues have been synthesized and characterized. These compounds exhibited potential antibacterial and antifungal activities (Saeed, Hussain, & Ali, 2013).

Identification of Impurities in Related Compounds

• Characterization of Impurities : Studies on DB-6, a bifendate derivative with structural similarities to the compound, focused on identifying major unknown impurities in bulk drug samples. Such studies are critical for ensuring the purity and efficacy of pharmaceutical compounds (Ye et al., 2015).